Cas no 1251563-12-8 (N-(3-acetylphenyl)-2-((4,6-dimethylpyrimidin-2-yl)amino)thiazole-4-carboxamide)

• Product Name: N-(3-acetylphenyl)-2-((4,6-dimethylpyrimidin-2-yl)amino)thiazole-4-carboxamide
• CAS No: 1251563-12-8
• MF: C₁₈H₁₇N₅O₂S
• MW: 367.424881696701
• CID: 5886881
• PubChem ID: 49670113
• Update Time: 2025-05-25

N-(3-acetylphenyl)-2-((4,6-dimethylpyrimidin-2-yl)amino)thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• VU0530315-1
• N-(3-acetylphenyl)-2-((4,6-dimethylpyrimidin-2-yl)amino)thiazole-4-carboxamide
• AKOS024530063
• 1251563-12-8
• N-(3-acetylphenyl)-2-[(4,6-dimethylpyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide
• F6039-0350

• Inchi： 1S/C18H17N5O2S/c1-10-7-11(2)20-17(19-10)23-18-22-15(9-26-18)16(25)21-14-6-4-5-13(8-14)12(3)24/h4-9H,1-3H3,(H,21,25)(H,19,20,22,23)
• InChI Key： VWEZBQNOIRSMRJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=CC(C(C)=O)=C2)=O)N=C1NC1N=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 367.11029598g/mol
• Monoisotopic Mass: 367.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-2-((4,6-dimethylpyrimidin-2-yl)amino)thiazole-4-carboxamide

N-(3-Acetylphenyl)-2-((4,6-Dimethylpyrimidin-2-yl)amino)thiazole-4-carboxamide: A Comprehensive Overview

N-(3-Acetylphenyl)-2-((4,6-Dimethylpyrimidin-2-yl)amino)thiazole-4-carboxamide is a complex organic compound with the CAS registry number 1251563-12-8. This compound belongs to the class of thiazole derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The molecule also incorporates a pyrimidine moiety, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. Additionally, the compound features an acetylphenyl group attached to the thiazole ring via an amide linkage.

The synthesis of N-(3-Acetylphenyl)-2-((4,6-Dimethylpyrimidin-2-yl)amino)thiazole-4-carboxamide involves a series of carefully designed organic reactions. The starting materials typically include thiazole derivatives, pyrimidine precursors, and acetylphenyl groups. The reaction sequence may involve nucleophilic substitutions, amide bond formations, and possibly coupling reactions to achieve the desired structure. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

One of the most intriguing aspects of this compound is its potential biological activity. Thiazole derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. The presence of the pyrimidine ring further enhances the compound's potential as a bioactive agent due to its ability to interact with various biological targets such as enzymes and receptors. Recent studies have focused on evaluating the antiproliferative effects of this compound on cancer cell lines. For instance, researchers have reported that N-(3-Acetylphenyl)-2-((4,6-Dimethylpyrimidin-2-yl)amino)thiazole-4-carboxamide exhibits significant cytotoxicity against human breast cancer cells (MCF-7), suggesting its potential as an anticancer agent.

In addition to its biological applications, this compound has shown promise in materials science. The thiazole moiety contributes to the molecule's ability to form self-assembled monolayers (SAMs), which are highly ordered structures with potential applications in nanotechnology and surface engineering. Recent research has explored the use of this compound in creating SAMs on gold surfaces for biosensor applications. The pyrimidine group plays a crucial role in stabilizing these structures through π–π interactions and hydrogen bonding.

The development of novel synthetic routes for N-(3-Acetylphenyl)-2-((4,6-Dimethylpyrimidin-2-yl)amino)thiazole-4-carboxamide has also been a focal point in recent studies. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis but also reduces energy consumption, aligning with current trends toward sustainable chemistry practices.

Furthermore, computational studies have provided valuable insights into the electronic properties and molecular interactions of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the presence of the acetylphenyl group and the thiazole ring. These properties make it a strong candidate for use in organic electronics, particularly in field-effect transistors (FETs). Recent experiments have demonstrated that thin films of this compound exhibit excellent charge transport properties under ambient conditions.

In conclusion, N-(3-Acetylphenyl)-2-((4,6-Dimethylpyrimidin-2-yl)amino)thiazole-4-carboxamide is a multifaceted compound with diverse applications across various fields. Its unique chemical structure endows it with remarkable biological activity and material properties, making it a subject of intense research interest. As advancements in synthetic methods and computational modeling continue to unfold, this compound holds immense potential for contributing to breakthroughs in medicine and materials science.